2-(benzofuro[3,2-d]pyrimidin-4-ylthio)-N-(5-methyl-1,3,4-thiadiazol-2-yl)acetamide

• IUPAC Name: 2-([1]benzofuro[3,2-d]pyrimidin-4-ylsulfanyl)-N-(5-methyl-1,3,4-thiadiazol-2-yl)acetamide
• InChI: InChI=1S/C15H11N5O2S2/c1-8-19-20-15(24-8)18-11(21)6-23-14-13-12(16-7-17-14)9-4-2-3-5-10(9)22-13/h2-5,7H,6H2,1H3,(H,18,20,21)
• InChI Key: ISAYBCDUULQHER-UHFFFAOYSA-N
• Canonical SMILES: CC1=NN=C(S1)NC(=O)CSC2=NC=NC3=C2OC4=CC=CC=C43
• Molecular Formula: C15H11N5O2S2
• Molecular Weight: 357.4 g/mol

Description

This compound is a derivative of thieno[2,3-d]pyrimidine. It is part of a class of compounds that have been synthesized as potential anti-PI3K agents, which are of interest due to their potential in cancer treatment.

Synthesis Analysis

The synthesis of similar compounds involves several steps, including the reaction of substituted aldehydes with HCl in DMF, followed by reflux with POCl3, and then reaction with morpholine in a mixture of absolute ethanol and isopropanol.

Molecular Structure Analysis

The molecular structure of this compound includes a benzofuro[3,2-d]pyrimidin-4-ylthio group attached to an N-(5-methyl-1,3,4-thiadiazol-2-yl)acetamide group.

Chemical Reactions Analysis

The chemical reactions involved in the synthesis of this compound include the formation of a thieno[2,3-d]pyrimidine ring, followed by the introduction of a morpholine group.

Scientific Research Applications

Anticancer Activity

. It has shown promising results, particularly against HepG2 cell lines, indicating its potential as a lead structure for developing new anticancer drugs.

Molecular Docking Studies

The compound’s interaction with biological targets can be studied through molecular docking investigations. .

Synthesis of Derivatives

The compound serves as a precursor for the synthesis of a variety of derivatives. .

Dyeing Performance

Derivatives of this compound have been used to synthesize dyes. .

Pharmacological Research

Thiadiazole derivatives, including those related to this compound, have been explored for their pharmacological properties . .

Cytotoxic Properties

Research has been conducted on the cytotoxic properties of 1,3,4-thiadiazole derivatives. .

Mechanism of Action

While the exact mechanism of action of this specific compound is not mentioned in the retrieved papers, similar thieno[2,3-d]pyrimidine derivatives have been designed as anti-PI3K agents. PI3K is a lipid kinase involved in cancer progression, making it a fruitful target for cancer control.

Future Directions

The future directions for this compound could involve further optimization to enhance its anti-PI3K activity. The compound could serve as a new chemical entity for discovering new anticancer agents.